Cas no 774603-04-2 (9,12-Octadecadienoicacid, 10-nitro-, (9E,12Z)-)

• Product Name: 9,12-Octadecadienoicacid, 10-nitro-, (9E,12Z)-
• CAS No: 774603-04-2
• MF: C₁₈H₃₁NO₄
• MW: 325.443045854568
• CID: 552545
• PubChem ID: 5282259
• Update Time: 2025-07-13

9,12-Octadecadienoicacid, 10-nitro-, (9E,12Z)- Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid, 10-nitro-, (9E,12Z)-
• (9E,12Z)-10-Nitrooctadecadienoic acid
• 10-Nitrolinoleate
• AKOS040756041
• SCHEMBL2370110
• CHEBI:34125
• PD018281
• 12-nitro-9,12-octadecadienoic acid
• CS-0062333
• (9E,12Z)-10-Nitro-9,12-octadecadienoic acid
• Q27115831
• 12-nitro-9,12-octadecadienoate
• 10-nitro-9-cis,12-cis-octadecadienoic acid
• HY-113473
• 10-nitro-9,12-octadecadienoic acid
• 10-Nitrolinoleic acid
• DTXSID201261386
• 10-Nitro-9Z,12Z-octadecadienoic acid
• 10-nitro-9,12-octadecadienoate
• 10-nitro-9-cis,12-cis-octadecadienoate
• LMFA01120001
• (9E,12Z)-10-Nitrooctadeca-9,12-dienoic acid
• LNO2
• 774603-04-2
• NS00096491
• 10-nitro,9Z,12Z-octadecadienoic acid
• LELVHAQTWXTCLY-XYWKCAQWSA-N

• Inchi： 1S/C18H31NO4/c1-2-3-4-5-8-11-14-17(19(22)23)15-12-9-6-7-10-13-16-18(20)21/h8,11,15H,2-7,9-10,12-14,16H2,1H3,(H,20,21)/b11-8-,17-15+
• InChI Key： LELVHAQTWXTCLY-XYWKCAQWSA-N
• SMILES： OC(CCCCCCC/C=C(\C/C=C\CCCCC)/[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 325.22530847g/mol
• Monoisotopic Mass: 325.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 452.2°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.492

Additional information on 9,12-Octadecadienoicacid, 10-nitro-, (9E,12Z)-

Introduction to 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- (CAS No. 774603-04-2)

9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- (CAS No. 774603-04-2) is a specialized organic compound that has garnered significant attention in the fields of chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to the class of nitro fatty acids and is characterized by the presence of two double bonds at the 9th and 12th positions and a nitro group at the 10th position. The specific configuration of these functional groups imparts distinct biological activities and potential therapeutic applications.

The chemical structure of 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- is particularly noteworthy. The (9E,12Z) configuration indicates that the double bonds are in the E (trans) and Z (cis) configurations, respectively. This arrangement influences the compound's physical and chemical properties, such as solubility, reactivity, and biological activity. The nitro group at the 10th position further enhances the compound's reactivity and can participate in various chemical reactions, including redox processes.

In recent years, nitro fatty acids have been extensively studied for their potential health benefits and therapeutic applications. Research has shown that these compounds exhibit anti-inflammatory properties by modulating signaling pathways involved in inflammation. For instance, studies have demonstrated that 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- has also been investigated for its potential role in cardiovascular health. Studies have shown that this compound can improve endothelial function by enhancing nitric oxide production and reducing oxidative stress. These effects may contribute to the prevention of atherosclerosis and other cardiovascular diseases.

The pharmacological properties of 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- are further supported by its ability to modulate lipid metabolism. Research has indicated that this compound can reduce triglyceride levels and improve insulin sensitivity, which are important factors in metabolic syndrome and type 2 diabetes. These findings suggest that 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- may have broader applications in metabolic disorders.

In addition to its therapeutic potential, 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- is also of interest in basic research for its role in cellular signaling pathways. Studies have shown that this compound can activate peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors involved in regulating gene expression related to metabolism and inflammation. The activation of PPARs by 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- may contribute to its anti-inflammatory and metabolic effects.

The synthesis of 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- is a complex process that requires precise control over the placement of functional groups and stereochemistry. Various synthetic routes have been developed to produce this compound with high purity and yield. These methods often involve multi-step reactions that include olefin metathesis for introducing double bonds and nitration for adding the nitro group. The ability to synthesize this compound efficiently is crucial for both research purposes and potential pharmaceutical applications.

In conclusion, 9,12-Octadecadienoic acid, 10-nitro-, (9E,12Z)- (CAS No. 774603-04-2) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure endows it with anti-inflammatory properties, cardiovascular benefits, and metabolic effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As our understanding of this compound deepens, it is likely to play an increasingly important role in both basic science and clinical practice.